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Compound of Interest

Compound Name: AS1892802

Cat. No.: B591422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AS1892802 is a potent and selective, ATP-competitive inhibitor of Rho-associated coiled-coil

containing protein kinases (ROCK1 and ROCK2).[1] The ROCK signaling pathway plays a

crucial role in regulating cellular processes such as cytoskeletal dynamics, cell migration,

proliferation, and apoptosis.[2][3][4] Inhibition of this pathway with AS1892802 has shown

potential therapeutic effects in various research models, including those for chronic pain and

osteoarthritis.[5] This document provides detailed protocols for the preparation, storage, and

handling of AS1892802 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Chemical Properties of AS1892802
A clear understanding of the physicochemical properties of AS1892802 is essential for

accurate stock solution preparation.
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Property Value Reference

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

Appearance Solid [6]

Purity ≥99%

CAS Number 928320-12-1

Solubility Data
AS1892802 exhibits good solubility in DMSO, making it a suitable solvent for preparing high-

concentration stock solutions.

Solvent Solubility Notes

DMSO ≥ 100 mM (≥ 33.34 mg/mL)

Up to 125 mg/mL (374.95 mM)

May require sonication and

warming to 60°C for complete

dissolution at this higher

concentration.[1][5]

Ethanol Up to 25 mM

Experimental Protocols
Safety Precautions
Before handling AS1892802 or DMSO, it is crucial to review the Safety Data Sheet (SDS).

Personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should

be worn at all times. All procedures should be performed in a well-ventilated area or a chemical

fume hood.

AS1892802: Harmful if swallowed and very toxic to aquatic life with long-lasting effects.[6]

Avoid inhalation of dust and contact with skin and eyes.[6]
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DMSO: A powerful solvent that can facilitate the absorption of other chemicals through the skin.

Handle with care.

Materials and Equipment
AS1892802 powder

Anhydrous or molecular sieve-dried DMSO (≥99.7% purity)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Optional: Water bath or sonicator

Protocol for Preparing a 100 mM AS1892802 Stock
Solution
This protocol describes the preparation of a 100 mM stock solution of AS1892802 in DMSO.

Preparation:

Bring the AS1892802 powder and DMSO to room temperature before opening to prevent

condensation.

Ensure all equipment is clean and sterile.

Weighing AS1892802:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of AS1892802 powder into the tube. For example, to

prepare 1 mL of a 100 mM stock solution, you will need 33.34 mg of AS1892802.

Calculation:
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Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.1 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 333.38 g/mol = 0.03334 g = 33.34 mg

Dissolving in DMSO:

Add the calculated volume of DMSO to the microcentrifuge tube containing the

AS1892802 powder. For the example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for several minutes until the powder is

completely dissolved. A clear solution should be obtained.

If dissolution is slow, gentle warming in a water bath (up to 60°C) or brief sonication can

be used to facilitate the process.[1][5] Visually inspect the solution to ensure no

particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.

Store the aliquots at -80°C for long-term storage.[1][6] The stock solution is reported to be

stable for up to 6 months when stored at -80°C.[1] For short-term storage, -20°C for up to

one month is also an option.[1]

Clearly label all aliquots with the compound name, concentration, date of preparation, and

solvent.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 100 mM AS1892802 stock solution in DMSO.
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AS1892802 Inhibition of the ROCK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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